Cas no 923440-48-6 (ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate)

• Product Name: ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
• CAS No: 923440-48-6
• MF: C₁₄H₁₄BrN₃O₃S₂
• MW: 416.313259601593
• CID: 5448513
• Update Time: 2025-05-20

ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• VNNHOQNQJWCPPS-UHFFFAOYSA-N
• ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

• Inchi： 1S/C14H14BrN3O3S2/c1-2-21-14(20)18-6-5-8-10(7-18)23-13(16-8)17-12(19)9-3-4-11(15)22-9/h3-4H,2,5-7H2,1H3,(H,16,17,19)
• InChI Key： VNNHOQNQJWCPPS-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2N=C(NC(C3SC(Br)=CC=3)=O)SC1=2

Additional information on ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

Introduction to Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 923440-48-6)

Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 923440-48-6, belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity. The presence of multiple functional groups, including an amide linkage and a brominated thiophene ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate is characterized by a fused thiazole and pyridine ring system, which is further modified by the addition of an amide group at the 2-position of the thiophene ring. This structural arrangement not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its interaction with biological targets. The bromine substituent on the thiophene ring enhances its reactivity, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds derived from thiazole and pyridine moieties. These structures are known for their ability to modulate various biological pathways and have been successfully incorporated into a wide range of drug candidates. For instance, derivatives of thiazole-pyridine hybrids have shown promise in the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The specific arrangement of functional groups in Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate suggests that it may possess similar therapeutic properties.

One of the most compelling aspects of this compound is its potential to serve as a versatile building block for the synthesis of more complex molecules. The amide group at the 2-position of the thiophene ring can be readily modified through various chemical reactions such as coupling with nucleophiles or undergo hydrolysis to yield different functional derivatives. Similarly, the bromine atom can be used in cross-coupling reactions to introduce additional substituents at strategic positions within the molecule. These chemical handles make Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate an invaluable asset for medicinal chemists looking to design novel drug candidates with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to interact with biological targets in unique ways. For example, thiazole-pyridine hybrids have been shown to inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, these compounds have demonstrated anti-inflammatory and antimicrobial properties by modulating signaling pathways and disrupting microbial cell membranes. The structural features of Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridine-5-carboxylate align well with these findings and suggest that it may exhibit similar pharmacological effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the amide bond between the thiophene derivative and a carboxylic acid precursor followed by functionalization at the 5-position of the thiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom at the desired position on the thiophene ring. These synthetic strategies underscore the compound's complexity but also highlight its synthetic feasibility for further medicinal chemistry applications.

In conclusion,Ethyl 2-(5-bromothiophene-2-amido)-4H,5H,6H,7H-1... represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and reactivity make it an excellent candidate for further research aimed at developing novel drug candidates with improved efficacy and reduced side effects. As our understanding of biological pathways continues to evolve,Ethyl 2-(...) is poised to play a crucial role in shaping the future of drug discovery and development.